Cas no 6296-08-8 (1-(2-thenyl)hexamethylenetetrammonium Chloride)

• Product Name: 1-(2-thenyl)hexamethylenetetrammonium Chloride
• CAS No: 6296-08-8
• MF: C₁₁H₁₇ClN₄S
• MW: 272.797479391098
• CID: 958389
• PubChem ID: 22730
• Update Time: 2025-04-19

1-(2-thenyl)hexamethylenetetrammonium Chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-thenyl)hexamethylenetetrammonium Chloride
• NSC49660; NSC30209; 3,5,7-Triaza-1-azoniaadamantane, 1-(2-thienyl)-, chloride; [2]Thienylmethyl-hexamethylentetraminium, Chlorid; Hexamethylenetetramine, compd. with thiophene, 2-(chloromethyl)-; [2]thienylmethyl-hexamethylenetetraminium, chloride; HEXAMETHYLENETETRAMINIUM, 1-(2-THENYL)-, CHLORIDE; AC1L2KYT;
• Hexamethylenetetramine, 2-(chloromethyl)-
• NSC-30209
• NSC49660
• UNII-E99N6YR2UA
• HEXAMETHYLENETETRAMINIUM, 1-(2-THENYL)-, CHLORIDE
• NSC 49660
• E99N6YR2UA
• 3,7-Triaza-1-azoniaadamantane (8CI), 1-(2-thienyl)-, chloride
• PD011432
• 3,5,7-Triaza-1-azoniatricyclo[3.3.1.13,7]decane, 1-(2-thienylmethyl)-, chloride (1:1)
• NSC30209
• CHEMBL1969342
• NSC 30209
• 6296-08-8
• 3,5,7-Triaza-1-azoniaadamantane, 1-(2-thienyl)-, chloride
• 1-[(Thiophen-2-yl)methyl]-1,3,5,7-tetraazatricyclo[3.3.1.1~3,7~]decan-1-ium chloride
• NSC-49660
• DTXSID70978808

• Inchi： 1S/C11H17N4S.ClH/c1-2-11(16-3-1)4-15-8-12-5-13(9-15)7-14(6-12)10-15;/h1-3H,4-10H2;1H/q+1;/p-1
• InChI Key： JTQYWCBXUPIISX-UHFFFAOYSA-M
• SMILES： [Cl-].S1C=CC=C1C[N+]12CN3CN(CN(C3)C1)C2

Computed Properties

• Exact Mass: 254.9534
• Monoisotopic Mass: 272.0862454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 9.72